(Z)-methyl 4-((6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C23H24N2O5/c1-24-9-11-25(12-10-24)14-18-19(26)8-7-17-21(27)20(30-22(17)18)13-15-3-5-16(6-4-15)23(28)29-2/h3-8,13,26H,9-12,14H2,1-2H3/b20-13-
• InChI Key: ATNYQCODRPNWGI-MOSHPQCFSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)C(=O)OC)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)C(=O)OC)/C3=O)O
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol

Description

(Z)-methyl 4-((6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C23H24N2O5 and its molecular weight is 408.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity A series of (Z)-3-{[3-oxobenzofuran-2(3H)-ylidene]methyl}-4H-chromen-4-one derivatives, closely related to the chemical structure , were synthesized and evaluated for their in vitro antimicrobial activity. The compounds were characterized using IR, 1H and 13C NMR, mass spectral data, and elemental analysis, demonstrating the potential of these derivatives in antimicrobial research (Pervaram et al., 2018).

Key Precursors in Drug Synthesis Research into the synthesis of new amides of the N-methylpiperazine series, including methods for synthesizing key precursors for antileukemic agents such as imatinib, highlights the importance of (Z)-methyl 4-((6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate and related compounds in the development of therapeutic drugs (Koroleva et al., 2011).

Anticancer Potential A study on the synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents utilized (Z)-4-((3-oxoquinuclidin-2-ylidene)methyl)benzoates to show significant anticancer activity. This research demonstrates the role of (Z)-methyl 4-((6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate in exploring new cancer therapies (Soni et al., 2015).

Corrosion Inhibition Theoretical and experimental studies on the synthesis of methyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate and ethyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate, which share a similar benzoate structure, have shown these compounds to be effective inhibitors of mild steel corrosion in acidic media. This highlights the utility of such compounds in industrial applications to prevent corrosion (Arrousse et al., 2021).